Cas no 71965-08-7 (3H-Pyrazol-3-one,5-amino-1,2-dihydro-1-(2,4,6-trichlorophenyl)-)

• Product Name: 3H-Pyrazol-3-one,5-amino-1,2-dihydro-1-(2,4,6-trichlorophenyl)-
• CAS No: 71965-08-7
• MF: C₉H₆Cl₃N₃O
• MW: 278.522438526154
• CID: 567253
• PubChem ID: 3018301
• Update Time: 2025-04-19

3H-Pyrazol-3-one,5-amino-1,2-dihydro-1-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one,5-amino-1,2-dihydro-1-(2,4,6-trichlorophenyl)-
• 3-amino-2-(2,4,6-trichlorophenyl)-1H-pyrazol-5-one
• 5-amino-1,2-dihydro-1-(2,4,6-trichlorophenyl)-3H-pyrazol-3-one
• 5-amino-1-(2,4,6-trichlorophenyl)-1,2-dihydro-3H-pyrazol-3-one
• DTXSID40992657
• 71965-08-7
• XLJJLUWNBBYUOI-UHFFFAOYSA-N
• NS00062742
• 5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3(2H)-one
• SCHEMBL7573730
• 5-Amino-1-(2,4,6-trichlorophenyl)-1H-pyrazol-3-ol
• 5-amino-3-hydroxy-1-(2,4,6-trichlorophenyl)-pyrazole
• EINECS 276-228-1

• Inchi： 1S/C9H6Cl3N3O/c10-4-1-5(11)9(6(12)2-4)15-7(13)3-8(16)14-15/h1-3H,13H2,(H,14,16)
• InChI Key： XLJJLUWNBBYUOI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1N1C(=CC(N1)=O)N)Cl)Cl

Computed Properties

• Exact Mass: 276.95788
• Monoisotopic Mass: 276.957645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.8
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36